Cas no 30804-76-3 (2-Hexen-1-ol, 3-methyl-, (2Z)-)
30804-76-3 structure
Product Name:2-Hexen-1-ol, 3-methyl-, (2Z)-
CAS No:30804-76-3
MF:C7H14O
MW:114.185462474823
CID:1447725
PubChem ID:12681300
Update Time:2025-04-20
2-Hexen-1-ol, 3-methyl-, (2Z)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexen-1-ol, 3-methyl-, (2Z)-
- (Z)-3-methylhex-2-en-1-ol
- CKWCTBJSFBLMOH-ALCCZGGFSA-
- (2Z)-3-Methyl-2-hexen-1-ol
- SCHEMBL18061197
- 30804-76-3
- InChI=1/C7H14O/c1-3-4-7(2)5-6-8/h5,8H,3-4,6H2,1-2H3/b7-5-
- DTXSID60873535
-
- Inchi: 1S/C7H14O/c1-3-4-7(2)5-6-8/h5,8H,3-4,6H2,1-2H3/b7-5-
- InChI Key: CKWCTBJSFBLMOH-ALCCZGGFSA-N
- SMILES: OC/C=C(/C)\CCC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 74.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
2-Hexen-1-ol, 3-methyl-, (2Z)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
30804-76-3 (2-Hexen-1-ol, 3-methyl-, (2Z)-) Related Products
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